![molecular formula C13H19NO2 B6237485 4-[2-(benzyloxy)ethyl]morpholine CAS No. 79089-65-9](/img/no-structure.png)
4-[2-(benzyloxy)ethyl]morpholine
Overview
Description
4-[2-(Benzyloxy)ethyl]morpholine (4-BEM) is a heterocyclic compound that has been studied for its various applications in scientific research. It is a highly versatile compound that has been used as a building block for the synthesis of various other compounds. It has also been used as a starting material in the synthesis of drugs and other pharmaceuticals. 4-BEM has been studied for its potential biochemical and physiological effects, and is used in laboratory experiments for its various advantages and limitations.
Scientific Research Applications
4-[2-(benzyloxy)ethyl]morpholine has been used in various scientific research applications. It has been used as a building block for the synthesis of other compounds, and as a starting material in the synthesis of drugs and other pharmaceuticals. It has also been used as a substrate in organic synthesis, and as a reagent in the synthesis of peptides. In addition, 4-[2-(benzyloxy)ethyl]morpholine has been used in the synthesis of polymers, and as a catalyst in the synthesis of polymers.
Mechanism of Action
The mechanism of action of 4-[2-(benzyloxy)ethyl]morpholine is not completely understood. However, it is believed that 4-[2-(benzyloxy)ethyl]morpholine binds to certain proteins, enzymes, and other molecular targets, which then triggers a cascade of biochemical and physiological effects. It is also believed that 4-[2-(benzyloxy)ethyl]morpholine can interact with DNA, and that it can affect the expression of certain genes.
Biochemical and Physiological Effects
4-[2-(benzyloxy)ethyl]morpholine has been studied for its potential biochemical and physiological effects. It has been shown to have various effects on the nervous system, including the modulation of neurotransmitter release and the regulation of neuronal excitability. It has also been shown to have anti-inflammatory effects, and to modulate the immune system. In addition, 4-[2-(benzyloxy)ethyl]morpholine has been shown to have antioxidant effects, and to modulate the metabolism of lipids and carbohydrates.
Advantages and Limitations for Lab Experiments
4-[2-(benzyloxy)ethyl]morpholine has several advantages and limitations for use in laboratory experiments. One of the main advantages is that it is a highly versatile compound, which can be used as a building block for the synthesis of various other compounds. It is also relatively easy to synthesize, and can be used as a substrate in organic synthesis. However, 4-[2-(benzyloxy)ethyl]morpholine also has some limitations, such as its potential toxicity and its potential to interact with DNA.
Future Directions
There are several potential future directions for the use of 4-[2-(benzyloxy)ethyl]morpholine in scientific research. One of the main areas of research is the exploration of its potential therapeutic applications. This could include the development of new drugs and other pharmaceuticals, as well as the exploration of its potential effects on the nervous system and the immune system. In addition, further research could be conducted into the mechanism of action of 4-[2-(benzyloxy)ethyl]morpholine, and its potential interactions with DNA. Finally, further research could be conducted into the potential advantages and limitations of 4-[2-(benzyloxy)ethyl]morpholine for use in laboratory experiments.
Synthesis Methods
4-[2-(benzyloxy)ethyl]morpholine can be synthesized using a variety of methods. One of the most commonly used methods is the Williamson ether synthesis, which involves the reaction of an alkyl halide with an alcohol in the presence of a base. This method has been used to synthesize 4-[2-(benzyloxy)ethyl]morpholine from the reaction of 4-bromo-2-ethylmorpholine and benzyl alcohol. Another method that has been used to synthesize 4-[2-(benzyloxy)ethyl]morpholine is the Grignard reaction, which involves the reaction of a Grignard reagent with an ester in the presence of a base. This method has been used to synthesize 4-[2-(benzyloxy)ethyl]morpholine from the reaction of 4-bromo-2-ethylmorpholine and benzyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[2-(benzyloxy)ethyl]morpholine involves the reaction of morpholine with benzyl bromide to form N-benzylmorpholine, which is then reacted with 2-bromoethylbenzene to yield the final product.", "Starting Materials": [ "Morpholine", "Benzyl bromide", "2-bromoethylbenzene" ], "Reaction": [ "Step 1: Morpholine is reacted with benzyl bromide in the presence of a base such as potassium carbonate in an aprotic solvent like DMF or DMSO to form N-benzylmorpholine.", "Step 2: N-benzylmorpholine is then reacted with 2-bromoethylbenzene in the presence of a base such as potassium carbonate in an aprotic solvent like DMF or DMSO to yield 4-[2-(benzyloxy)ethyl]morpholine.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
79089-65-9 |
Product Name |
4-[2-(benzyloxy)ethyl]morpholine |
Molecular Formula |
C13H19NO2 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
